1-(Difluoromethoxy)-3-methoxy benzene

• Molecular Formula: C8H8F2O2
• Molecular Weight: 174.14 g/mol
• IUPAC Name: 1-(difluoromethoxy)-3-methoxybenzene
• InChI: InChI=1S/C8H8F2O2/c1-11-6-3-2-4-7(5-6)12-8(9)10/h2-5,8H,1H3
• InChI Key: ACBDTTZRCYKEOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC(F)F

Description

1-(Difluoromethoxy)-3-methoxy benzene is a useful research compound. Its molecular formula is C8H8F2O2 and its molecular weight is 174.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.67 g of methyl iodide was stirred on ice in a suspension of 2.00 g of 3-difluoromethoxy phenol and 2.60 g of K2CO3 in DMF (10 ml) at room temperature for two hours. Water was added to the solution and the resulting mixture was extracted with Et2O; the organic layer was washed with saturated brine and then dried over MgSO4; the drying agent was separated by filtration, and the solvent was evaporated under reduced pressure obtained 46.0 g of the title compound (crude form).